Cas no 1396965-11-9 (3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid)

• Product Name: 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid
• CAS No: 1396965-11-9
• MF: C₁₁H₁₁ClN₂O₄
• MW: 270.669041872025
• CID: 4596943
• Update Time: 2025-10-31

3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• Asparagine, N2-(4-chlorobenzoyl)-
• 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid

• Inchi： 1S/C11H11ClN2O4/c12-7-3-1-6(2-4-7)10(16)14-8(11(17)18)5-9(13)15/h1-4,8H,5H2,(H2,13,15)(H,14,16)(H,17,18)/t8-/m0/s1
• InChI Key： KGNNVUXXSWNUIE-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)C1=CC=C(Cl)C=C1

Additional information on 3-carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid

3-Carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid (CAS No. 1396965-11-9)

The compound3-Carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid, with the CAS registry number 1396965-11-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a carbamoyl group, a formamido group attached to a 4-chlorophenyl ring, and a propanoic acid backbone. Its intricate molecular architecture makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its inhibitory effects on kinases have shown promising results, suggesting its potential as a lead compound for anti-cancer therapies.

The synthesis of3-Carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. The process requires precise control over reaction conditions to ensure high purity and stability of the final product. Advanced purification techniques, such as chromatography and crystallization, are often employed to isolate the compound in its purest form.

In terms of physical and chemical properties,3-Carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid exhibits a melting point of approximately 200°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for use in various laboratory settings, including spectroscopic analysis and biochemical assays.

The compound's structure also lends itself to further functionalization, allowing chemists to explore its potential as a building block for more complex molecules. For example, researchers have investigated the incorporation of this compound into polymer networks, where it has demonstrated enhanced mechanical properties and thermal stability.

In conclusion,3-Carbamoyl-2-[(4-chlorophenyl)formamido]propanoic acid (CAS No.1396965-11-9) is a versatile molecule with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future research and development.